Cas no 2229282-20-4 (5-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2229282-20-4
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5967293
• PubChem ID: 165669360
• Update Time: 2025-06-12

5-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1,2-oxazole-3-carboxylic acid
• EN300-1753967
• 2229282-20-4

• Inchi： 1S/C12H12N2O3/c15-12(16)10-6-11(17-14-10)9-5-7-3-1-2-4-8(7)13-9/h5-6,13H,1-4H2,(H,15,16)
• InChI Key： SZCAFPBSQYVYSP-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1=CC2=C(CCCC2)N1

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.1Ų

Additional information on 5-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2229282-20-4)

5-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1,2-oxazole-3-carboxylic acid, identified by the CAS number 2229282-20-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule has garnered attention due to its structural complexity and potential biological activities. The compound features a fused system of an indole ring and an oxazole moiety, which are both well-documented for their roles in medicinal chemistry. The indole moiety, in particular, is a core structural unit found in numerous pharmacologically active agents, while the oxazole ring contributes to the molecule's overall pharmacophore.

The synthesis of 5-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1,2-oxazole-3-carboxylic acid involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such intricate molecular frameworks. The process typically begins with the preparation of the tetrahydropyranoid intermediate derived from indole derivatives. Subsequent functionalization steps introduce the oxazole ring at the 3-position of the oxazole scaffold through cyclization reactions. These synthetic methodologies are critical in ensuring high yields and purity, which are paramount for pharmaceutical applications.

Recent advancements in computational chemistry have enabled more efficient and predictable synthetic routes for complex heterocycles like 5-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1,2-oxazole-3-carboxylic acid. Molecular modeling studies have identified optimal reaction conditions that minimize side products and maximize desired outcomes. Such computational approaches are increasingly integral to modern drug discovery pipelines, streamlining the identification of lead compounds and optimizing their structural features for enhanced biological activity.

The biological significance of 5-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1,2-oxazole-3-carboxylic acid has been explored in several preclinical studies. Its structural motifs suggest potential interactions with various biological targets, including enzymes and receptors implicated in neurological disorders. Notably, indole derivatives have shown promise in treating conditions such as depression and anxiety due to their affinity for serotonin receptors. The oxazole ring further enhances the molecule's pharmacological profile by contributing to its solubility and metabolic stability.

In vitro studies have demonstrated that 5-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1,2-oxazole-3-carboxylic acid exhibits inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These findings align with current trends in therapeutic development aimed at modulating inflammatory pathways as a means to treat chronic diseases. Additionally, the compound's ability to cross the blood-brain barrier has been investigated in animal models, raising intriguing possibilities for its use in central nervous system (CNS) therapies.

The pharmaceutical industry has shown considerable interest in developing novel derivatives of 5-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1,2-oxazole-3-carboxylic acid based on its versatile scaffold. By modifying substituents on either the indole or oxazole rings, researchers can fine-tune the compound's pharmacokinetic properties and target specificity. Such modifications are essential for advancing from a lead compound to a viable drug candidate that meets stringent regulatory requirements.

Emerging research also highlights the role of 5-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1,2-oxazole-3-carboxylic acid in interdisciplinary fields such as materials science and nanotechnology. Its unique molecular architecture makes it a candidate for developing functional materials with applications ranging from sensors to drug delivery systems. The integration of organic synthesis with advanced material science techniques is opening new avenues for innovation in applied chemistry.

The environmental impact of synthesizing and utilizing 5-(4(4(4(4(4(4(4(4(4(4(44)))))))))))))))))44)))))44)))))44)))))44)))))44)))))44)))))44)))))44)))))))))))))))))))))))))))))))))))))))44)))))44)))))44)))))44)))))44)))))44)))))44)))))44)]]]oxazole moiety is another critical consideration in modern pharmaceutical development. Sustainable synthetic routes that minimize waste and energy consumption are being prioritized to align with global green chemistry initiatives. Techniques such as flow chemistry and biocatalysis are being explored as alternatives to traditional batch processing methods.

Future directions for research on CAS No. 2229282 20 4 include exploring its role in combinatorial therapy regimens. By pairing this compound with other agents that target different pathways or receptors， researchers aim to enhance therapeutic efficacy while reducing side effects。 Such strategies are particularly relevant in treating complex diseases where polypharmacology plays a crucial role。

The accessibility of high-quality starting materials like CAS No 22292822004 is essential for fostering innovation in academic and industrial research settings。 Collaborative efforts between chemical suppliers and research institutions ensure that scientists have reliable access to these key intermediates， thereby accelerating the pace of discovery。